Cas no 2138007-73-3 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine)
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2138007-73-3
- EN300-1115897
- 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine
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- Inchi: 1S/C10H17N3O2S/c1-16(14,15)8-6-12-13(7-8)10-5-3-2-4-9(10)11/h6-7,9-10H,2-5,11H2,1H3
- InChI Key: LBZPVXHIMDQBLN-UHFFFAOYSA-N
- SMILES: S(C)(C1C=NN(C=1)C1CCCCC1N)(=O)=O
Computed Properties
- Exact Mass: 243.10414797g/mol
- Monoisotopic Mass: 243.10414797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 86.4Ų
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1115897-0.05g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine |
2138007-73-3 | 95% | 0.05g |
$612.0 | 2023-10-27 | |
| Enamine | EN300-1115897-0.1g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine |
2138007-73-3 | 95% | 0.1g |
$640.0 | 2023-10-27 | |
| Enamine | EN300-1115897-0.25g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine |
2138007-73-3 | 95% | 0.25g |
$670.0 | 2023-10-27 | |
| Enamine | EN300-1115897-0.5g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine |
2138007-73-3 | 95% | 0.5g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1115897-1.0g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine |
2138007-73-3 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1115897-2.5g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine |
2138007-73-3 | 95% | 2.5g |
$1428.0 | 2023-10-27 | |
| Enamine | EN300-1115897-5.0g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine |
2138007-73-3 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1115897-10.0g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine |
2138007-73-3 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1115897-1g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine |
2138007-73-3 | 95% | 1g |
$728.0 | 2023-10-27 | |
| Enamine | EN300-1115897-5g |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine |
2138007-73-3 | 95% | 5g |
$2110.0 | 2023-10-27 |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine
Research Brief on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine (CAS: 2138007-73-3): Recent Advances and Applications
2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine (CAS: 2138007-73-3) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of inflammation, oncology, and central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The compound's unique structure, featuring a cyclohexylamine core linked to a methanesulfonyl-substituted pyrazole moiety, has been explored for its ability to modulate various biological targets. Recent literature indicates that 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine exhibits promising activity as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These properties make it a candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In the field of oncology, preliminary studies have demonstrated that derivatives of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine can selectively target cancer cell lines by interfering with cell proliferation and inducing apoptosis. Mechanistic investigations suggest that these effects may be mediated through the inhibition of protein kinases involved in tumor growth and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that a series of analogs exhibited potent activity against breast and lung cancer cell lines, with IC50 values in the low micromolar range.
Beyond its applications in inflammation and oncology, this compound has also shown potential in CNS drug development. Research published in Neuropharmacology (2023) revealed that 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine and its derivatives can cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings open new avenues for the treatment of psychiatric and neurodegenerative disorders, such as depression and Parkinson's disease.
The synthesis of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine has been optimized in recent years to improve yield and scalability. A 2022 patent application (WO2022156789) described a novel multi-step synthetic route that enhances the purity and stability of the final product. This advancement is critical for large-scale production and further preclinical development.
In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclohexan-1-amine (CAS: 2138007-73-3) represents a promising scaffold for drug discovery, with demonstrated activity across multiple therapeutic areas. Ongoing research is focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile in animal models. The compound's versatility and potential for structural modification make it a valuable tool for the development of next-generation therapeutics.
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